2-((4-fluorobenzo[d]thiazol-2-yl)(methyl)amino)-N-(3-(methylsulfonamido)phenyl)acetamide

• IUPAC Name: 2-[(4-fluoro-1,3-benzothiazol-2-yl)-methylamino]-N-[3-(methanesulfonamido)phenyl]acetamide
• InChI: InChI=1S/C17H17FN4O3S2/c1-22(17-20-16-13(18)7-4-8-14(16)26-17)10-15(23)19-11-5-3-6-12(9-11)21-27(2,24)25/h3-9,21H,10H2,1-2H3,(H,19,23)
• InChI Key: HDMMJDXJLFOCKD-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=CC(=CC=C1)NS(=O)(=O)C)C2=NC3=C(C=CC=C3S2)F
• Molecular Formula: C17H17FN4O3S2
• Molecular Weight: 408.5 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a fluorobenzo[d]thiazol-2-yl group, a methylamino group, and a methylsulfonamido phenyl group. These groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be influenced by the presence of the aromatic rings and the various functional groups. The fluorobenzo[d]thiazol-2-yl group, for example, is a heterocyclic aromatic ring that could contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. For instance, the amine group could participate in acid-base reactions, while the aromatic rings could undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atom, for example, could increase the compound’s stability and affect its interactions with other molecules.

Scientific Research Applications

Photophysics and Optoelectronics

• . Researchers have observed distinct phenomena related to excited-state hydrogen bonds and proton transfers. The solvent polarity significantly affects these processes, leading to variations in absorption and fluorescence emission spectra.

Fluorescent Materials

• . These compounds are based on the functionalized 2-(benzo[d]thiazol-2-yl)phenol ligand.

Building Blocks for Synthesis

• The parent structure of MMT, the thiazolo[5,4-d]thiazole , is an electron-deficient system with high oxidative stability and a rigid planar structure. .

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Similar compounds have been found to inhibit cyclooxygenase, an enzyme involved in inflammation.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Proper handling and disposal procedures should be followed to minimize risk.

Future Directions

Future research on this compound could involve further exploration of its synthesis, characterization of its physical and chemical properties, and investigation of its biological activity and potential applications.